1-(5-Chloro-2,4-dimethoxyphenyl)-3-(4-(dimethylamino)-2-morpholinopyrimidin-5-yl)urea
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Description
1-(5-Chloro-2,4-dimethoxyphenyl)-3-(4-(dimethylamino)-2-morpholinopyrimidin-5-yl)urea is a useful research compound. Its molecular formula is C19H25ClN6O4 and its molecular weight is 436.9. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Activity
Research has focused on the synthesis of novel compounds with potential antitumor, anticancer, and antimicrobial activities. For example, a study by Venkateshwarlu et al. (2014) synthesized a series of compounds through Mannich condensation, evaluating their in vitro cytotoxic and antitumor activities, with certain compounds showing effectiveness in vivo as well (Venkateshwarlu et al., 2014).
Molecular Interactions and Complexation
Complexation-induced unfolding studies, such as those by Corbin et al. (2001), have provided insights into the formation of multiply hydrogen-bonded complexes with heterocyclic ureas, offering a foundation for the development of new self-assembling materials (Corbin et al., 2001).
Antiproliferative Effects and Mechanisms
Investigations into the antiproliferative effects of phenoxypyrimidine urea derivatives, such as the study by Gil et al. (2021), have shown that compounds like AKF-D52 induce apoptosis and autophagy in cancer cells, highlighting their potential as therapeutic agents for lung cancer (Gil et al., 2021).
Spectroscopic Studies and Characterization
The preparation and characterization of cyclic urea adducts, as explored by Aitken and Onyszchuk (1985), provide valuable information on the structural and electronic properties of such compounds, informing their further application in various fields (Aitken & Onyszchuk, 1985).
Inhibition of Kinases and Potential Therapeutic Uses
Some derivatives have been identified as potent inhibitors of specific kinases, such as the FGF receptor-1 tyrosine kinase, with significant implications for the development of antiangiogenic agents for cancer therapy (Thompson et al., 2000).
Properties
IUPAC Name |
1-(5-chloro-2,4-dimethoxyphenyl)-3-[4-(dimethylamino)-2-morpholin-4-ylpyrimidin-5-yl]urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H25ClN6O4/c1-25(2)17-14(11-21-18(24-17)26-5-7-30-8-6-26)23-19(27)22-13-9-12(20)15(28-3)10-16(13)29-4/h9-11H,5-8H2,1-4H3,(H2,22,23,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XKRGSLOGCIJMNJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=NC(=NC=C1NC(=O)NC2=CC(=C(C=C2OC)OC)Cl)N3CCOCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H25ClN6O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
436.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.